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Compound of Interest

Compound Name: 2-Chloroethyl heptanoate

Cat. No.: B15490176 Get Quote

Technical Guide: Physical Characteristics of 2-
Chloroethyl heptanoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the physical characteristics of 2-Chloroethyl heptanoate,

focusing on its melting and boiling points. Due to the limited availability of experimental data for

this specific compound in publicly accessible databases, this document provides detailed,

standard experimental protocols for the determination of these properties, which are applicable

to this and similar ester compounds.

Physical Properties of 2-Chloroethyl heptanoate
A thorough search of chemical databases, including PubChem and the NIST WebBook, did not

yield experimentally determined values for the melting and boiling points of 2-Chloroethyl
heptanoate. For research and development purposes, it is recommended that these values be

determined empirically. The following table is provided as a template for recording such

experimental data.

Data Presentation: Physical Properties of 2-Chloroethyl heptanoate
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Physical Property Experimental Value Conditions

Melting Point Data not available Atmospheric Pressure

Boiling Point Data not available Atmospheric Pressure

Experimental Protocols for Determination of
Physical Characteristics
The following are detailed methodologies for the experimental determination of the melting and

boiling points of organic compounds like 2-Chloroethyl heptanoate.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

pure crystalline solids, this transition occurs over a narrow temperature range. This protocol

describes the capillary method, a common and reliable technique.[1][2]

Methodology:

Sample Preparation: A small, dry sample of the crystalline compound is finely powdered. The

powdered sample is then packed into a capillary tube to a height of 2-3 mm.[3] The tube is

sealed at one end.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of

a heated block or an oil bath and a thermometer.[1] Modern apparatuses often use a digital

thermometer and a viewing lens.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute,

especially when approaching the expected melting point.[1]

Observation: The temperature is recorded at two points: the temperature at which the first

drop of liquid appears, and the temperature at which the entire sample has melted. This

range is reported as the melting point.

Purity Indication: A sharp melting point (a narrow range of 0.5-1 °C) is indicative of a pure

compound, while a broad melting range suggests the presence of impurities.[1]
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Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

Methodology (Micro-Boiling Point Method):

This method is suitable for small quantities of a liquid sample.[4][5]

Sample Preparation: A small volume (a few milliliters) of the liquid is placed in a small test

tube or a Hickman still. A boiling chip is added to ensure smooth boiling.

Apparatus Setup: A thermometer is positioned in the apparatus so that the bulb is just above

the surface of the liquid. The apparatus is fitted with a condenser to cool the vapors.

Heating: The sample is heated gently. As the liquid boils, the vapor will rise and surround the

thermometer bulb.

Temperature Reading: The temperature will rise and then stabilize. The constant

temperature observed during the distillation of the liquid is recorded as the boiling point.[6]

Pressure Correction: The atmospheric pressure at the time of the experiment should be

recorded, as boiling point is dependent on pressure.

Logical Workflow for Property Determination
The following diagram illustrates the logical workflow from compound identification to the

experimental determination of its physical properties.
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Workflow for Physical Property Determination

Compound: 2-Chloroethyl heptanoate

Physical Properties

has

Melting Point Boiling Point

Experimental Determination

determined by determined by

Melting Point Protocol
(Capillary Method)

Boiling Point Protocol
(Micro-Boiling Point)

Click to download full resolution via product page

Workflow for Physical Property Determination

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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